1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-5-[2-(1H-1,2,4-triazol-1-yl)phenyl]-1H-1,2,4-triazole

• IUPAC Name: 3-[3-ethyl-5-[2-(1,2,4-triazol-1-yl)phenyl]-1,2,4-triazol-1-yl]thiolane 1,1-dioxide
• InChI: InChI=1S/C16H18N6O2S/c1-2-15-19-16(22(20-15)12-7-8-25(23,24)9-12)13-5-3-4-6-14(13)21-11-17-10-18-21/h3-6,10-12H,2,7-9H2,1H3
• InChI Key: CKWCZKGPRWPXGP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C(=N1)C2=CC=CC=C2N3C=NC=N3)C4CCS(=O)(=O)C4
• Molecular Formula: C16H18N6O2S
• Molecular Weight: 358.4 g/mol

Description

This compound belongs to a class of chemicals known for their varied applications in chemistry and pharmacology. However, focusing strictly on the chemical aspects, we find that compounds like these are typically synthesized through reactions involving 1,2,4-triazoles and related derivatives.

Synthesis Analysis

Compounds similar to the one are often synthesized through reactions involving 1,2,4-triazoles. For instance, S-substituted derivatives of related triazoles are synthesized using alkyl, benzyl, and phenacyl halides in suitable solvents like DMF or dioxane (Tumosienė et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds is often characterized by X-ray crystallography, NMR spectroscopy, and other spectral techniques. For example, the crystal structure of closely related compounds shows significant contributions from dispersion components and coulombic terms, as revealed by PIXEL lattice energy calculations (Saeed et al., 2019).

Chemical Reactions and Properties

The chemical reactions and properties of such triazoles can be diverse, depending on the substituents and reaction conditions. For instance, certain 1,2,4-triazole derivatives exhibit excellent antioxidant activity, as shown in various studies (Tumosienė et al., 2014).

Physical Properties Analysis

The physical properties, including solubility, melting point, and stability, are influenced by the molecular structure and substituents. For example, the crystal structures and energetic analyses provide insights into the stability and physical behavior of these compounds in different states (Saeed et al., 2019).

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of 1,2,4-triazole derivatives is a active area of research, particularly in the development of new pharmaceuticals. Future research might explore the potential biological activity of this compound and others like it.